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An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

characterization of potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly

known as Rochelle salt. This double salt of L-(+)-tartaric acid holds significance in various

scientific and industrial applications, including its use as a reagent in organic synthesis, a

component in Fehling's solution, and in the formulation of pharmaceuticals.[1][2][3] This

document details the prevalent synthetic methodologies, presents key quantitative data in a

structured format, and outlines experimental protocols for its preparation and analysis.

Chemical Synthesis
The most common and economically viable method for the synthesis of potassium sodium

tartrate tetrahydrate involves the neutralization of potassium bitartrate (cream of tartar) with a

sodium base, typically sodium carbonate or sodium hydroxide.[4][5]

Reaction with Sodium Carbonate
The reaction between potassium bitartrate and sodium carbonate proceeds via an acid-base

reaction, where the acidic potassium bitartrate is neutralized by the basic sodium carbonate to

form the double salt, with the evolution of carbon dioxide gas.[4][6]

Chemical Equation:

2 KHC₄H₄O₆ + Na₂CO₃ + 8H₂O → 2 KNaC₄H₄O₆·4H₂O + H₂O + CO₂
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A diagram illustrating the chemical synthesis pathway is provided below.
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Caption: Chemical synthesis pathway of potassium sodium tartrate tetrahydrate.

Reaction with Sodium Hydroxide
Alternatively, sodium hydroxide can be used as the neutralizing agent. This method avoids the

effervescence caused by carbon dioxide evolution. The industrial production of Rochelle salt
often utilizes hot caustic soda to adjust the pH to approximately 8.[4][5]

Chemical Equation:

KHC₄H₄O₆ + NaOH + 4H₂O → KNaC₄H₄O₆·4H₂O + H₂O

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

characterization of potassium sodium tartrate tetrahydrate.
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Synthesis of Potassium Sodium Tartrate Tetrahydrate
Objective: To synthesize potassium sodium tartrate tetrahydrate from potassium bitartrate and

sodium carbonate.

Materials:

Potassium bitartrate (KHC₄H₄O₆)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled water

Beakers

Heating mantle or hot plate with magnetic stirrer

Stir bar

Buchner funnel and flask

Filter paper

Crystallizing dish

Procedure:

Dissolution of Potassium Bitartrate: In a beaker, create a slurry by suspending a specific

amount of potassium bitartrate in a calculated volume of distilled water (refer to Table 1 for

example quantities). Heat the mixture to near boiling (approximately 80-90 °C) with

continuous stirring to dissolve the potassium bitartrate.[4][7]

Neutralization: Slowly add anhydrous sodium carbonate to the hot slurry in small portions.

Effervescence will occur as carbon dioxide is released. Continue adding sodium carbonate

until the fizzing ceases, indicating the complete neutralization of the potassium bitartrate.

The solution should become clear.[6][8]
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Hot Filtration: While the solution is still hot, filter it through a pre-heated Buchner funnel with

filter paper to remove any insoluble impurities.[5]

Crystallization: Transfer the hot, clear filtrate to a crystallizing dish. Cover the dish with a

watch glass or perforated paraffin film and allow it to cool slowly to room temperature. For

faster crystallization, the solution can be placed in a refrigerator.[4][9]

Isolation of Crystals: Once a significant amount of crystals has formed, collect them by

vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold

distilled water to remove any residual mother liquor.[5]

Drying: Dry the collected crystals on a watch glass at room temperature or in a desiccator.

A general workflow for the synthesis and purification is depicted below.
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Caption: General experimental workflow for the synthesis of Rochelle salt.
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Purification by Recrystallization
Objective: To purify the synthesized potassium sodium tartrate tetrahydrate.

Materials:

Crude potassium sodium tartrate tetrahydrate

Distilled water

Activated charcoal (optional)

Beakers

Heating mantle or hot plate

Buchner funnel and flask

Filter paper

Procedure:

Dissolution: Dissolve the crude potassium sodium tartrate tetrahydrate in a minimal amount

of hot distilled water.[4]

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and boil for a few minutes.[4][5]

Hot Filtration: Filter the hot solution through a fluted filter paper or a pre-heated Buchner

funnel to remove the activated charcoal and any other insoluble impurities.

Crystallization: Allow the filtrate to cool slowly to room temperature to induce crystallization.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold distilled water, and dry as previously described.

Quantitative Data
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The following tables summarize key quantitative data for potassium sodium tartrate

tetrahydrate.

Table 1: Example Reagent Quantities for Synthesis

Reagent Molar Mass ( g/mol ) Example Mass/Volume

Potassium Bitartrate

(KHC₄H₄O₆)
188.18 200 g[10]

Sodium Carbonate (Na₂CO₃) 105.99 ~112 g (calculated)

Distilled Water 18.02 250 mL[10]

Table 2: Physicochemical Properties of Potassium Sodium Tartrate Tetrahydrate

Property Value

Molecular Formula KNaC₄H₄O₆·4H₂O[11]

Molar Mass 282.22 g/mol [12]

Appearance Colorless crystals or white crystalline powder[3]

Crystal System Orthorhombic[1]

Density 1.79 g/cm³[2]

Melting Point 75 °C[2]

Boiling Point Decomposes at 220 °C[2]

pH of 5% solution 6.5 - 8.5[10][13]

Purity (Titration) 99.0 - 102.0%[8]

Table 3: Solubility in Water
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Temperature (°C) Solubility (g / 100 mL)

0 26[2]

26 66[2]

Characterization
X-ray Diffraction (XRD)
Powder X-ray diffraction is a crucial technique for confirming the crystalline structure of the

synthesized product. The diffraction pattern of potassium sodium tartrate tetrahydrate exhibits

well-defined Bragg peaks, confirming its orthorhombic crystal system.[1] The lattice parameters

are reported to be a = 11.884 Å, b = 14.256 Å, and c = 6.228 Å.[1]

Thermal Analysis
Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the

thermal decomposition of potassium sodium tartrate tetrahydrate. The decomposition typically

occurs in multiple steps, starting with the loss of water of hydration.[14] The anhydrous salt is

formed at approximately 258 °C, followed by further decomposition at higher temperatures.[14]

Applications in Research and Development
Potassium sodium tartrate tetrahydrate serves various purposes in research and drug

development:

Organic Synthesis: It is used in aqueous workups to break up emulsions, particularly in

reactions involving aluminum-based hydride reagents.[2]

Biochemical Reagents: It is a key component of Fehling's solution for the detection of

reducing sugars and the Biuret reagent for protein concentration measurement.[2][4]

Protein Crystallography: It is utilized as a precipitant in protein crystallization studies.[15]

Pharmaceutical Formulations: It can be used as a laxative and as a buffering agent in drug

formulations.[8]
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This guide provides a foundational understanding of the synthesis and properties of potassium

sodium tartrate tetrahydrate, offering valuable information for professionals in scientific

research and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1243658#synthesis-of-potassium-sodium-tartrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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